Cas no 338420-18-1 (5-(Cyclohexylsulfanyl)-1,2,3-thiadiazole)

• Product Name: 5-(Cyclohexylsulfanyl)-1,2,3-thiadiazole
• CAS No: 338420-18-1
• MF: C₈H₁₂N₂S₂
• MW: 200.324278831482
• CID: 5730241
• PubChem ID: 1475948
• Update Time: 2023-10-31

5-(Cyclohexylsulfanyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• CS-0243314
• 5-(cyclohexylsulfanyl)-1,2,3-thiadiazole
• 338420-18-1
• 5-cyclohexylsulfanylthiadiazole
• cyclohexyl 1,2,3-thiadiazol-5-yl sulfide
• EN300-262285
• MFCD00202377
• AKOS015992768
• 4G-425S
• 1,2,3-Thiadiazole, 5-(cyclohexylthio)-
• 5-(Cyclohexylsulfanyl)-1,2,3-thiadiazole

• Inchi： 1S/C8H12N2S2/c1-2-4-7(5-3-1)11-8-6-9-10-12-8/h6-7H,1-5H2
• InChI Key： LSFDQQCRPGSCEO-UHFFFAOYSA-N
• SMILES： S(C1=CN=NS1)C1CCCCC1

Computed Properties

• Exact Mass: 200.04419074g/mol
• Monoisotopic Mass: 200.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 317.3±34.0 °C(Predicted)
• pka: -4.31±0.50(Predicted)